Cas no 328021-47-2 (2-methoxy-N-(morpholine-4-carbothioyl)benzamide)

• Product Name: 2-methoxy-N-(morpholine-4-carbothioyl)benzamide
• CAS No: 328021-47-2
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 6031439
• PubChem ID: 1534265
• Update Time: 2025-06-11

2-methoxy-N-(morpholine-4-carbothioyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(morpholine-4-carbothioyl)benzamide
• 2-methoxy-N-(morpholine-4-carbonothioyl)benzamide
• Benzamide, 2-methoxy-N-(4-morpholinylthioxomethyl)-
• AKOS001013284
• Z56064820
• 328021-47-2
• F1028-0026
• Oprea1_767514

• Inchi： 1S/C13H16N2O3S/c1-17-11-5-3-2-4-10(11)12(16)14-13(19)15-6-8-18-9-7-15/h2-5H,6-9H2,1H3,(H,14,16,19)
• InChI Key： IEDMNYDCGRVLLO-UHFFFAOYSA-N
• SMILES： C(NC(N1CCOCC1)=S)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 280.08816355g/mol
• Monoisotopic Mass: 280.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• pka: 10.67±0.70(Predicted)

Additional information on 2-methoxy-N-(morpholine-4-carbothioyl)benzamide

Introduction to 2-methoxy-N-(morpholine-4-carbothioyl)benzamide (CAS No. 328021-47-2) in Modern Chemical and Pharmaceutical Research

2-methoxy-N-(morpholine-4-carbothioyl)benzamide, identified by the chemical identifier CAS No. 328021-47-2, represents a compound of significant interest in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its structural complexity and functional diversity, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both methoxy and morpholine-thioyl substituents in its molecular framework suggests a unique interplay of electronic and steric effects, which may contribute to its pharmacological properties.

The benzamide core, a well-documented pharmacophore in numerous therapeutic agents, is further modified by the morpholine-4-carbothioyl moiety. This specific substitution pattern is not only chemically intriguing but also offers a scaffold for designing molecules with enhanced biological activity. The morpholine ring, known for its ability to form hydrogen bonds and exhibit favorable solubility characteristics, can significantly influence the compound's interactions with biological targets. Such structural features make 2-methoxy-N-(morpholine-4-carbothioyl)benzamide a promising candidate for further exploration in the development of novel pharmaceuticals.

In recent years, there has been a growing emphasis on the discovery of small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural motifs present in 2-methoxy-N-(morpholine-4-carbothioyl)benzamide align well with these therapeutic areas. For instance, benzamides have been extensively studied for their potential as anticonvulsants, analgesics, and anti-inflammatory agents. The addition of a morpholine-thioyl group may enhance the compound's binding affinity to specific enzymes or receptors involved in these pathways.

One of the most compelling aspects of 2-methoxy-N-(morpholine-4-carbothioyl)benzamide is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as nucleophilic substitution and condensation reactions. This ease of synthesis allows for rapid exploration of structural analogs and derivatives, enabling medicinal chemists to fine-tune its pharmacological profile. The versatility of this scaffold also makes it amenable to various functionalization strategies, opening up possibilities for developing libraries of compounds with tailored biological activities.

Recent advancements in computational chemistry have further accelerated the study of 2-methoxy-N-(morpholine-4-carbothioyl)benzamide. Molecular docking simulations and quantum mechanical calculations have been employed to predict its interactions with potential biological targets. These computational approaches have revealed insights into the compound's binding mode and provided rationalizations for its observed biological activity. Such computational studies not only save time and resources but also guide experimental efforts toward more productive directions.

The pharmacological evaluation of 2-methoxy-N-(morpholine-4-carbothioyl)benzamide has shown promising results in preclinical studies. Initial experiments have indicated that this compound exhibits moderate activity against certain inflammatory markers and may have potential as an anti-proliferative agent. These findings are particularly encouraging given the increasing demand for alternative therapeutic strategies in chronic diseases. Further investigation into its mechanism of action could uncover novel therapeutic targets and pave the way for clinical development.

The synthesis and characterization of 2-methoxy-N-(morpholine-4-carbothioyl)benzamide also highlight the importance of interdisciplinary collaboration in modern chemical research. The integration of synthetic organic chemistry with bioorganic synthesis has enabled the creation of complex molecules with tailored functionalities. This synergy between different scientific disciplines is crucial for advancing drug discovery efforts and addressing unmet medical needs.

In conclusion, 2-methoxy-N-(morpholine-4-carbothioyl)benzamide (CAS No. 328021-47-2) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups, synthetic accessibility, and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research in this area continues to evolve, it is expected that compounds like 2-methoxy-N-(morpholine-4-carbothioyl)benzamide will play an increasingly important role in addressing complex diseases and improving patient outcomes.